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Compound of Interest

Compound Name: 2,4-Dibromophenol-d3

Cat. No.: B12388444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of the
deuterated stable isotope, 2,4-Dibromophenol-d3. Due to the limited availability of specific
experimental data for this isotopologue, this guide also includes comprehensive data for the
non-deuterated parent compound, 2,4-Dibromophenol, as a reference point. The inclusion of
deuterium atoms will result in a higher molecular weight and may lead to slight variations in
physical properties such as melting and boiling points. Spectroscopic data, particularly in
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), will show significant
differences.

Physicochemical Properties

The following tables summarize the key physical and chemical data for both 2,4-
Dibromophenol-d3 and its non-deuterated analog.

Table 1: General and Physical Properties
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Property 2,4-Dibromophenol-d3 2,4-Dibromophenol

White to slightly yellow or

beige crystalline mass,

Appearance Solid powder, crystals, and/or
chunks[1]

Molecular Formula CeHD3Br20 CeH4Br20[1]

Molecular Weight 254.92 g/mol (calculated) 251.90 g/mol [1]

Melting Point Data not available 36-39 °C[1]

Boiling Point Data not available 154 °C at 11 mmHg[1]

Water Solubility Data not available Practically insoluble in water[1]

pKa Data not available 7.86 + 0.18 (Predicted)[1]
Table 2: Chemical Identifiers

Identifier 2,4-Dibromophenol-d3 2,4-Dibromophenol

CAS Number Data not available 615-58-7[1]

Safety Information

Safety data for 2,4-Dibromophenol-d3 is not readily available. The safety profile is expected to
be similar to that of 2,4-Dibromophenol. Handle with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or under

a fume hood.

Table 3: Hazard Information for 2,4-Dibromophenol
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Hazard Category Information

Hazard Codes T, Xi, Xn[1]

Risk Statements 20/21/22-25-36/37/38[1]
Safety Statements 26-28A-36/37/39-37/39-45[1]
Hazard Class 6.1[1]

Packing Group 1]

RIDADR 2811[1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,4-Dibromophenol-d3 are
not widely published. The synthesis would likely involve the bromination of a deuterated phenol
precursor. The following is a general protocol for the purification of the non-deuterated 2,4-
Dibromophenol which may be adaptable.

Purification of 2,4-Dibromophenol (General Protocol)

This protocol is based on standard laboratory procedures for the purification of phenolic
compounds.

Objective: To purify crude 2,4-Dibromophenol.

Materials:

Crude 2,4-Dibromophenol

Chloroform (CHCI3)

Distillation apparatus

Crystallization dish

Filtration apparatus
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Procedure:

Method 1: Crystallization

Dissolve the crude 2,4-Dibromophenol in a minimal amount of chloroform.

Cool the solution to -40°C to induce crystallization.[1]

Collect the crystals by filtration.

Wash the crystals with a small amount of cold chloroform.

Dry the crystals under vacuum to remove residual solvent.

Method 2: Vacuum Distillation

Set up a vacuum distillation apparatus.

Place the crude 2,4-Dibromophenol in the distillation flask.

Heat the flask gently under vacuum.

Collect the fraction that distills at the appropriate temperature and pressure for 2,4-
Dibromophenol.

Visualizations

The following diagram illustrates the key relationships of the information presented in this
guide.
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Key Information for 2,4-Dibromophenol-d3 and its Analog

Physical Properties
- Formula: C6HD3Br20
- MW: 254.92 g/mol

Safety Information

- Data not readily available
- Assumed similar to non-deuterated form

- MP: N/A
- BP: N/A

Inference

omparison

Physical Properties
- Formula: C6H4Br20 Safety Information
- MW: 251.90 g/mol - Hazard Codes: T, Xi, Xn
- MP: 36-39 °C - Hazard Class: 6.1
- BP: 154 °C @ 11 mmHg

Experimental Protocols
- Purification:
- Crystallization
- Vacuum Distillation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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